Cas no 12037-58-0 (Tungsten dioxide)

• Product Name: Tungsten dioxide
• CAS No: 12037-58-0
• MF: O₂W
• MW: 215.838796615601
• MDL: MFCD00049709
• CID: 4726698
• Update Time: 2025-11-06

Tungsten dioxide Chemical and Physical Properties

Names and Identifiers

• Tungsten dioxide
• Tungsten(IV) oxide
• Tungsten oxide (WO2)
• dioxotungsten
• Tungsten( cento)oxide
• Tungsten(IV) oxide (99.9%-W)
• 8922AF
• TRA0025192

• MDL： MFCD00049709
• Inchi： 1S/2O.W
• InChI Key： DZKDPOPGYFUOGI-UHFFFAOYSA-N
• SMILES： [W](=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Topological Polar Surface Area: 34.1

Additional information on Tungsten dioxide

Tungsten Dioxide (CAS No. 12037-58-0): A Comprehensive Overview

Tungsten dioxide, also known as wolfram dioxide and represented by the chemical formula WO₂, is a versatile compound with significant applications in various industries. With the CAS registry number 12037-58-0, tungsten dioxide has garnered attention for its unique properties and potential uses in modern technology and materials science.

One of the most notable aspects of tungsten dioxide is its remarkable electrical properties. Recent studies have highlighted its potential as a transparent conductor, making it a promising candidate for applications in touchscreens, solar panels, and flexible electronics. The compound exhibits high conductivity while maintaining transparency, which is a rare combination in materials science.

Another area where tungsten dioxide has shown promise is in energy storage technologies. Researchers have explored its use as an electrode material in supercapacitors and lithium-ion batteries. The compound's high specific capacitance and excellent cycling stability make it a strong contender for next-generation energy storage solutions.

The synthesis of tungsten dioxide has also been a focal point of recent research efforts. Traditional methods such as thermal decomposition of tungsten trioxide (WO₃) have been complemented by innovative techniques like sol-gel processing and hydrothermal synthesis. These methods allow for better control over the morphology and size of tungsten dioxide nanoparticles, enhancing their performance in various applications.

In addition to its technical applications, tungsten dioxide has found use in environmental remediation efforts. Its ability to adsorb heavy metals from contaminated water has been extensively studied, offering a sustainable solution to water pollution challenges.

The environmental impact of tungsten dioxide production and application is another critical area of research. Scientists are working on developing eco-friendly synthesis methods that minimize waste and reduce energy consumption, ensuring that the compound's benefits are achieved without compromising environmental sustainability.

In conclusion, tungsten dioxide (CAS No. 12037-58-0) stands out as a multifaceted compound with vast potential across diverse fields. From electronics to energy storage and environmental remediation, its unique properties continue to drive innovation and research worldwide.